Cas no 1781441-90-4 (1-(2-bromo-4-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1781441-90-4
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 6020667
• PubChem ID: 82625667
• Update Time: 2025-05-22

1-(2-bromo-4-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-2003055
• 1781441-90-4

• Inchi： 1S/C11H11BrO3/c1-15-7-2-3-8(9(12)6-7)11(4-5-11)10(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： YWANQWVQOZSVRL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(C(=O)O)CC1)OC

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-bromo-4-methoxyphenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-Bromo-4-methoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 1781441-90-4)

1-(2-Bromo-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1781441-90-4) is a specialized organic compound with a unique structural framework, combining a cyclopropane ring, a bromine substituent, and a methoxy group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₁₁H₁₁BrO₃, and distinct functional groups make it a versatile intermediate in synthetic chemistry.

The compound's cyclopropane moiety is particularly noteworthy, as this three-membered ring is known to confer rigidity and metabolic stability to molecules, a feature highly sought after in drug discovery. Researchers are increasingly exploring 1-(2-bromo-4-methoxyphenyl)cyclopropane-1-carboxylic acid for its potential in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine. Recent studies have highlighted its utility in covalent drug design, where the bromine atom can serve as a handle for selective protein binding.

In the context of sustainability, 1-(2-bromo-4-methoxyphenyl)cyclopropane-1-carboxylic acid has been investigated for its role in green chemistry applications. The compound's stability under mild conditions makes it suitable for catalytic transformations, reducing the need for harsh reagents. This aligns with the pharmaceutical industry's shift toward atom-economical synthesis, a topic frequently searched by chemists optimizing synthetic routes. Additionally, its methoxy group offers opportunities for further functionalization, a key consideration in structure-activity relationship (SAR) studies.

From a commercial perspective, the demand for CAS 1781441-90-4 has risen in parallel with the expansion of contract research organizations (CROs) and custom synthesis services. Analytical data, including HPLC purity and NMR spectra, are critical quality parameters for buyers, reflecting the compound's importance in high-throughput screening libraries. Suppliers often emphasize its storage stability (typically at 2-8°C) and compatibility with common organic solvents, addressing frequent queries from procurement specialists.

The compound's relevance extends to material science, where its aromatic and aliphatic hybrid structure has been explored for liquid crystal precursors and polymeric additives. This multidisciplinary applicability answers common search trends about "multifunctional chemical intermediates." Furthermore, its logP value (predicted to be moderate) makes it a candidate for bioavailability optimization studies, a hot topic in pharmacokinetics research forums.

Quality control protocols for 1-(2-bromo-4-methoxyphenyl)cyclopropane-1-carboxylic acid typically involve mass spectrometry confirmation and residual solvent analysis, addressing regulatory concerns in GMP-compliant synthesis. The bromine atom's presence also enables convenient tracking via X-ray crystallography, a technique frequently discussed in structural biology circles. These analytical aspects cater to researchers searching for "characterization methods for halogenated compounds."

Emerging applications include its use in photoaffinity labeling probes, capitalizing on the bromoarene group's reactivity under light exposure. This connects with trending searches about "light-activated pharmaceutical tools." The compound's carboxylic acid functionality further allows conjugation to biomolecules or solid supports, making it valuable for combinatorial chemistry approaches that dominate modern drug discovery pipelines.

In summary, 1-(2-bromo-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS 1781441-90-4) represents a chemically rich scaffold with cross-disciplinary potential. Its balanced lipophilicity, functional group diversity, and synthetic accessibility position it as a compelling subject for both industrial and academic research, particularly in evolving fields like fragment-based drug design and bioconjugation chemistry.